N-Methoxy-N,2-dimethylbenzo[d]oxazole-5-carboxamide

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: N-methoxy-N,2-dimethyl-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C11H12N2O3/c1-7-12-9-6-8(4-5-10(9)16-7)11(14)13(2)15-3/h4-6H,1-3H3
• InChI Key: JXVWBTVELKEFTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)C(=O)N(C)OC

Description

N-Methoxy-N,2-dimethylbenzo[d]oxazole-5-carboxamide is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing 2-methylbenzo[d]oxazole-5-carboxylic acid (1.00 g, 5.64 mmol) was added DCM (40 mL) to give a suspension. Carbonyldiimidazole (1.01 g, 6.21 mmol) was added and the mixture remained homogeneous and was stirred at room temperature for 17 hours, then N,O-dimethylhydroxylamine hydrochloride (688 mg, 7.06 mmol) was added and the mixture was stirred at room temperature for 18 hours. The contents were diluted with water and 1 N NaOH and extracted with DCM (4×50 mL). The combined organics were washed with brine, dried over Na2SO4, filtered and concentrated. Flash chromatography on silica gel (10-40% EtOAc-DCM) gave the title compound as an amber oil.